Cas no 21754-25-6 (3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione)

• Product Name: 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione
• CAS No: 21754-25-6
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304
• CID: 1403987
• PubChem ID: 44197922
• Update Time: 2025-07-23

3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3-[(4-hydroxyphenyl)methyl]-6-(1-methylethyl)-,(3S,6S)-
• Cyclo(Tyr-Val)
• Cyclo(Val-Tyr)
• 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione
• 3-[(4-hydroxyphenyl)methyl]-6-propan-2-ylpiperazine-2,5-dione
• SCHEMBL21128764
• 21754-25-6
• 3-[(4-hydroxyphenyl)methyl]-6-propan-2-ylpiperazine-2, 5-dione
• DTXSID501347359
• 3-[(4-hydroxyphenyl)methyl]-6-(propan-2-yl)piperazine-2,5-dione
• Cyclo(L-Tyr-L-Val)
• 3-[(4-hydroxyphenyl)methyl]-6-isopropylpiperazine-2,5-dione

• Inchi： 1S/C14H18N2O3/c1-8(2)12-14(19)15-11(13(18)16-12)7-9-3-5-10(17)6-4-9/h3-6,8,11-12,17H,7H2,1-2H3,(H,15,19)(H,16,18)
• InChI Key： LMDVFSHGYANGRP-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])O[H])N1[H])=O

Computed Properties

• Exact Mass: 262.132
• Monoisotopic Mass: 262.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.7

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione

Introduction to 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione (CAS No. 21754-25-6)

3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione, identified by the Chemical Abstracts Service Number (CAS No.) 21754-25-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperazine derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a piperazine core substituted with a 4-hydroxybenzyl group at the C-3 position and an isopropyl group at the C-6 position, along with carbonyl groups at the C-2 and C-5 positions. Such a structural configuration makes it a promising candidate for further exploration in drug discovery and development.

The 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione structure is characterized by its rigid piperazine ring, which is a common motif in many bioactive molecules. The presence of hydroxyl and carbonyl functional groups introduces polarity and reactivity, enabling various chemical modifications and interactions with biological targets. This compound’s molecular framework suggests potential applications in modulating enzyme activities, receptor interactions, and other pharmacological mechanisms.

In recent years, there has been growing interest in piperazine derivatives due to their diverse pharmacological profiles. Studies have shown that piperazine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 4-hydroxybenzyl moiety in 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione may contribute to its ability to interact with aromatic hydrophobic pockets in proteins, potentially influencing enzyme function or signal transduction pathways. Additionally, the isopropyl substituent may enhance solubility and metabolic stability, making it a more viable candidate for therapeutic applications.

Current research in medicinal chemistry increasingly focuses on identifying novel scaffolds that can be optimized for improved efficacy and reduced toxicity. The structural features of 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione make it an attractive starting point for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can explore how changes in the molecule’s electronic and steric properties affect its biological activity. This approach is crucial for developing next-generation pharmaceuticals with enhanced pharmacokinetic profiles.

One of the most compelling aspects of 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione is its potential role in addressing unmet medical needs. For instance, its structural similarity to known bioactive compounds suggests that it may serve as a lead compound for drug development targeting neurological disorders or metabolic diseases. The hydroxyl group at the benzene ring could allow for hydrogen bonding interactions with biological targets, while the piperazine ring provides a scaffold for further derivatization.

The synthesis of 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are typically employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound’s structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione and biological targets. By employing techniques such as docking simulations and quantum mechanical calculations, researchers can predict binding affinities and identify key interaction points. These predictions can guide experimental efforts and accelerate the drug discovery process.

The pharmacological evaluation of 3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione has only begun to scratch the surface of its potential applications. Preclinical studies are needed to assess its efficacy in vivo and determine its safety profile. These studies will involve testing the compound in cell-based assays, animal models, and eventually human trials if promising results are obtained. The outcomes of these studies will provide a clearer picture of its therapeutic potential and guide future development efforts.

In conclusion,3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione (CAS No. 21754-25-6) is a structurally interesting compound with significant pharmaceutical promise. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its potential biological activities warrant further investigation. As research in this area continues to evolve,3-(4-Hydroxybenzyl)-6-isopropyl-2,5-piperazinedione may emerge as a key player in the development of novel therapeutics targeting various diseases.